Cas no 2241813-17-0 (2-(isocyanatomethyl)pyrazine)

• Product Name: 2-(isocyanatomethyl)pyrazine
• CAS No: 2241813-17-0
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 6245010
• PubChem ID: 20514248
• Update Time: 2025-10-29

2-(isocyanatomethyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(isocyanatomethyl)pyrazine
• SCHEMBL11251734
• 2241813-17-0
• EN300-1831504

• Inchi： 1S/C6H5N3O/c10-5-8-4-6-3-7-1-2-9-6/h1-3H,4H2
• InChI Key： KNPUVRXLWHHSIH-UHFFFAOYSA-N
• SMILES： O=C=NCC1C=NC=CN=1

Computed Properties

• Exact Mass: 135.043261791g/mol
• Monoisotopic Mass: 135.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.2Ų

Additional information on 2-(isocyanatomethyl)pyrazine

2-(Isocyanatomethyl)Pyrazine: A Comprehensive Overview

2-(Isocyanatomethyl)Pyrazine (CAS No. 2241813-17-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound, characterized by its pyrazine ring substituted with an isocyanatomethyl group, exhibits unique chemical properties that make it valuable for various applications. Recent advancements in synthetic methodologies and its integration into advanced materials have further underscored its potential in modern chemical research.

The structure of 2-(isocyanatomethyl)pyrazine is notable for its aromatic pyrazine ring, which is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The substitution at position 2 with an isocyanatomethyl group introduces reactivity and functionality, enabling this compound to participate in a wide range of chemical transformations. Its ability to act as both an electrophile and nucleophile makes it a valuable intermediate in organic synthesis.

Recent studies have highlighted the role of 2-(isocyanatomethyl)pyrazine in the development of novel materials, particularly in the realm of coordination polymers and metal-organic frameworks (MOFs). The isocyanate group facilitates the formation of strong bonds with metal ions, leading to the creation of highly porous and stable structures. These materials have shown promise in gas storage, catalysis, and sensing applications, positioning 2-(isocyanatomethyl)pyrazine as a key building block in materials chemistry.

In terms of synthesis, 2-(isocyanatomethyl)pyrazine can be prepared through various routes, including nucleophilic substitution and coupling reactions. Researchers have optimized these methods to achieve higher yields and better purity, ensuring scalability for industrial applications. The compound's stability under mild conditions also makes it suitable for large-scale production.

Another area where 2-(isocyanatomethyl)pyrazine has shown potential is in pharmaceutical chemistry. Its structural similarity to certain bioactive molecules has led to its exploration as a lead compound in drug discovery. Recent studies have demonstrated its ability to modulate enzyme activity, suggesting its role in the development of novel therapeutic agents.

The integration of 2-(isocyanatomethyl)pyrazine into polymer chemistry has also been a focal point of recent research. Its ability to undergo polymerization under specific conditions has led to the creation of functional polymers with tailored properties. These polymers exhibit enhanced mechanical strength and thermal stability, making them candidates for advanced materials in aerospace and electronics industries.

In conclusion, 2-(isocyanatomethyl)pyrazine (CAS No. 2241813-17-0) stands as a multifaceted compound with applications spanning organic synthesis, materials science, pharmaceuticals, and polymer chemistry. Its unique chemical properties and versatility continue to drive innovative research, ensuring its relevance in the ever-evolving landscape of modern chemistry.